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7-Chloro-1-heptanol in heterocyclic compound
synthesis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 7-Chloro-1-heptanol

CAS No.: 55944-70-2

Cat. No.: S1893639

Chemical Profile of 7-Chloro-1-heptanol

The table below summarizes the key identifiers and physical properties of 7-Chlore-1-heptanol [1].

Property Description

CAS Number  55944-70-2 [1]

IUPAC Name 7-chloroheptan-1-ol [1]

Molecular C7H1sCIO [2] [3] [1]

Formula

Molecular 150.64 g/mol [1]

Weight

SMILES c(ccco)cececl 1]

Structure A straight 7-carbon chain with a -Cl group on one terminal carbon and a -OH group on

the other [1].

Key Feature Bifunctional: contains a chloro group (susceptible to nucleophilic substitution) and an
alcohol group (susceptible to oxidation and serves as hydrogen bond donor) [1].
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Synthetic Routes to 7-Chloro-1-heptanol

The primary method for synthesizing 7-Chlere-1-heptanol is through nucleophilic substitution of the parent
alcohol, 1-heptanol. The table below compares different synthetic approaches [1].

Starting . Yield .
. Reagent Conditions Mechanism
Material (%)
1-Heptanol Thionyl chloride (SOCI2) Reflux, 80-100°C, 85-92 SNi/SN2
2-4 h
1-Heptanol Phosphorus trichloride Reflux, 70-90°C, 3- 78-85 SN2
(PCI3) 6h
7- Lithium chloride (LiCl) DMF, 120°C, 8-12 65-75 SN2 (Halogen
Bromoheptanol h Exchange)
7-lodoheptanol Sodium chloride (NaCl) DMSO, 140°C, 10-  70-80 SN2 (Halogen
15h Exchange)
Heptyl tosylate Tetrabutylammonium Acetonitrile, 80°C, 80-88 SN2
chloride 6-8 h

Detailed Protocol: Thionyl Chloride Method

This method is highly efficient and benefits from gaseous byproducts, simplifying purification [1].

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add 1 equivalent of 1-
heptanol. Optionally, add 0.1-0.2 equivalents of pyridine as a base to neutralize HCI and steer the
mechanism towards a clean SN2 pathway with inversion of configuration [1].

e Chlorination: Slowly add 1.2-1.5 equivalents of thionyl chloride (SOCIz) with stirring. Heat the
mixture to 80-100°C and reflux for 2-4 hours [1].

e Work-up: After cooling, the gaseous byproducts (SO2z and HCI) can be vented or scrubbed. The
crude product can be purified to remove traces of unreacted alcohol or dichloro byproducts [1].

o Purification: Purify the product via distillation, collecting the fraction boiling at 215-220°C. This
achieves a purity of 98.5-99.2% [1].
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Documented Industrial Application

A key established use of 7-Chloro-1-heptanol is as a stabilizer to prevent the discoloration of maleic

anhydride, a critical industrial chemical [4].

¢ Function: It functions as a co-stabilizer in combination with copper and zinc compounds (e.g.,
copper(ll) chloride, zinc chloride) [4].
e Application Protocol: To prevent discoloration during storage or heat-melting, add the stabilizer
mixture directly to purified, molten maleic anhydride [4].
e Typical Dosage:
o 7-Chloro-1-heptanol: 5 to 60 ppm (relative to maleic anhydride weight) [4].
o Copper compound: 0.25 to 1 ppm [4].
o Zinc compound: 0.1 to 0.5 ppm [4].
¢ Benefit: This stabilization allows for a reduced cut of light boiling point fractions during distillation,
improving the overall yield of maleic anhydride [4].

Potential in Heterocyclic Synthesis and Research
Context

While direct protocols are unavailable, the chemical properties of 7-Chloro-1-heptanol suggest its utility as

a bifunctional building block [1].

¢ Role as an Intermediate: The terminal chloro group can be displaced by nucleophiles, including
nitrogen-based nucleophiles commonly used to construct heterocyclic rings (e.g., amines,
hydrazines). The hydroxyl group can be oxidized or used to tether the molecule to solid supports or
other functional groups [1].

e Material Science Potential: Its amphiphilic structure (a hydrophobic chain with a polar head) could
make it useful in developing new materials with specific surface properties or in the synthesis of
surfactants [1].

¢ Research Context: Heterocyclic compounds like pyrrole, imidazole, and thiophene are fundamental
scaffolds in medicinal chemistry for developing drugs with antibacterial, anticancer, and antiepileptic
activities [5]. The search for novel synthetic routes to such structures is ongoing.

Experimental Desigh Considerations

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s1893639?utm_src=pdf-body
https://patents.google.com/patent/US5157130A/ja
https://patents.google.com/patent/US5157130A/ja
https://patents.google.com/patent/US5157130A/ja
https://www.smolecule.com/products/s1893639?utm_src=pdf-body
https://patents.google.com/patent/US5157130A/ja
https://patents.google.com/patent/US5157130A/ja
https://patents.google.com/patent/US5157130A/ja
https://patents.google.com/patent/US5157130A/ja
https://www.smolecule.com/products/s1893639?utm_src=pdf-body
https://www.smolecule.com/products/s1893639
https://www.smolecule.com/products/s1893639
https://www.smolecule.com/products/s1893639
https://ijpsr.com/bft-article/heterocyclic-compounds-with-their-recent-development-an-integrated-approach/?view=fulltext
https://www.smolecule.com/products/s1893639?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

The following workflow outlines a logical approach for exploring the use of 7-Chloro-1-heptanol in

synthesizing a new heterocyclic system.

(Start: Define Target Heterocycla

Analyze Required
Bifunctional Synthon

Plan Synthetic Strategy:
- Chloro as Leaving Group
- OH for Functionalization

Select Nucleophile
(e.g., amine, azide)

Perform Key Step:
Nucleophilic Substitution

Cyclization
(Intramolecular or with added reagent)

:

Purification and
Characterization

Biological Screening

(e.g., Antimicrobial, Anticancer)
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Key experimental parameters for the nucleophilic substitution step (as informed by its synthesis)

include [1]:

¢ Solvent: Polar aprotic solvents like DMF or DMSO are suitable for facilitating SN2 reactions.

e Base: A base like potassium carbonate (K2COs) or sodium hydride (NaH) is often necessary to
deprotonate the nucleophile or scavenge acid.

o Temperature: Elevated temperatures (e.g., 60-120°C) are typically required to drive the reaction to
completion.

Safety and Handling Notes

¢ General Handling: This compound is intended for research purposes only and is not designed for
human or veterinary use [1].

¢ Reactivity: The chloro group can undergo hydrolysis or dehydrohalogenation. It is also a potential
alkylating agent and should be handled with appropriate caution [1].

Conclusion

This application note consolidates the available data on 7-Chloro-1-heptanol, confirming its identity,
practical synthesis, and one industrial application. Its potential as a versatile linear precursor for heterocyclic
synthesis, while logically sound, represents an area for further experimental investigation. Researchers can
utilize the provided synthetic and conceptual framework to develop novel routes to biologically relevant

heterocyclic systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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